Cas no 2138529-10-7 (4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one)

4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one is a specialized cyclohexanone derivative featuring a 2-methylbutan-2-yl substituent at the 4-position and a prop-2-yn-1-yl group at the 3-position. This compound is of interest in synthetic organic chemistry due to its unique steric and electronic properties, which make it a versatile intermediate for the development of complex molecular architectures. The presence of the alkyne functionality offers potential for further functionalization via click chemistry or cross-coupling reactions, while the tertiary alkyl group enhances stability. Its structural features may be advantageous in pharmaceutical or materials science research, particularly in the design of bioactive molecules or advanced polymers.
4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one structure
2138529-10-7 structure
Product Name:4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one
CAS No:2138529-10-7
MF:C14H22O
MW:206.323884487152
CID:6577157
PubChem ID:165490639
Update Time:2025-06-15

4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2138529-10-7
    • EN300-1156473
    • 4-(2-methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one
    • 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one
    • Inchi: 1S/C14H22O/c1-5-7-11-10-12(15)8-9-13(11)14(3,4)6-2/h1,11,13H,6-10H2,2-4H3
    • InChI Key: GPXSWLMOMHTYIB-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C(CC#C)C1)C(C)(C)CC

Computed Properties

  • Exact Mass: 206.167065321g/mol
  • Monoisotopic Mass: 206.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one Pricemore >>

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Additional information on 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one

Comprehensive Overview of 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one (CAS No. 2138529-10-7)

The compound 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one (CAS No. 2138529-10-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a cyclohexanone core substituted with a 2-methylbutan-2-yl group at the 4-position and a prop-2-yn-1-yl (propargyl) group at the 3-position. This combination of functional groups makes it a subject of interest in synthetic chemistry, fragrance development, and material science applications.

In recent years, the demand for novel cyclohexanone derivatives has surged due to their versatility in industrial and research settings. The propargyl group in this compound is particularly noteworthy, as it is often associated with click chemistry reactions, a trending topic in modern organic synthesis. Researchers are exploring its potential in polymer crosslinking, pharmaceutical intermediates, and even as a precursor for bioactive molecules. The 2-methylbutan-2-yl substituent adds steric bulk, which can influence the compound's reactivity and physical properties, making it a candidate for tailored applications.

From an analytical perspective, 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies reveal characteristic peaks for the cyclohexanone carbonyl and the propargyl protons, while mass spectrometry can confirm its molecular weight. These features are critical for quality control in commercial production, especially for buyers seeking high-purity specialty chemicals.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of CAS No. 2138529-10-7 is advised to avoid unnecessary exposure. Its stability under various conditions (e.g., temperature, humidity) is a common query among industrial users, underscoring the need for detailed technical datasheets. Regulatory compliance, such as REACH registration, further ensures its safe use in global markets.

The synthesis of 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one typically involves multi-step organic reactions, including alkylation and functional group transformations. Optimizing yield and scalability remains a focus for manufacturers, as evidenced by patent literature and academic publications. This aligns with the broader industry trend toward sustainable chemical processes, where atom economy and green solvents are prioritized.

In fragrance applications, the compound's ketone backbone and branched alkyl group may contribute to unique olfactory profiles. Perfumers value such structurally complex ingredients for their ability to impart longevity and nuance to scents. Concurrently, material scientists investigate its potential in photoinitiators or monomers for advanced polymers, reflecting cross-disciplinary interest.

Market-wise, CAS No. 2138529-10-7 caters to niche sectors, with suppliers emphasizing batch-to-batch consistency. Pricing trends often correlate with raw material availability, such as propargyl bromide or methylbutanol derivatives. Procurement specialists frequently search for alternatives or custom synthesis options, highlighting the compound's tailored utility.

Future research may explore 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one's role in catalysis or as a ligand in metal-organic frameworks (MOFs). Its structural motifs resonate with innovations in supramolecular chemistry, a hot topic in materials science. As analytical techniques advance, deeper insights into its conformational dynamics and intermolecular interactions will likely emerge.

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